(1,1,1-Trichlorobut-3-en-2-yl)benzene

• CAS: 61670-63-1
• Molecular Formula: C10H9Cl3
• Molecular Weight: 235.5 g/mol
• SMILES: C=CC(C1=CC=CC=C1)C(Cl)(Cl)Cl
• InChI: InChI=1S/C10H9Cl3/c1-2-9(10(11,12)13)8-6-4-3-5-7-8/h2-7,9H,1H2
• InChIKey: XBZHYVFPDGYMCL-UHFFFAOYSA-N

(1,1,1-Trichlorobut-3-en-2-yl)benzene (CAS 61670-63-1) – Physical-Chemical Profile and Synthetic Positioning for Informed Procurement

(1,1,1-Trichlorobut-3-en-2-yl)benzene is a trichloromethyl-substituted allylbenzene derivative (C₁₀H₉Cl₃, MW 235.54 g·mol⁻¹) with a computed log P of 4.33 . The compound belongs to the broader class of β,β,α-trichlorophenylethanes, which are established intermediates in ethynylbenzene synthesis via dehydrohalogenation [1]. Its physical-organic behaviour has been examined in the context of elimination kinetics, providing baseline reactivity parameters [2]. The presence of an allylic double bond conjugated to the trichloromethyl group distinguishes it from saturated analogs and imposes distinct reactivity and selectivity constraints that are critical for route scouting and scale-up decisions.

Synthesis Ethynylbenzene precursor via dehydrohalogenation

Reactivity Allylic double bond facilitates E2 elimination relative to saturated analogs

Work-up Higher lipophilicity supports organic-phase recovery in biphasic systems

• [1] Douglas, G. H.; Santora, N. J. Preparation of ethynylbenzenes. U.S. Patent 4,016,214, April 5, 1977. View Source
• [2] Bury, A.; Corker, M. J.; Johnson, M. D. Perkin Trans. 2 1979, 1050–1057. View Source

Why (1,1,1-Trichlorobut-3-en-2-yl)benzene Cannot Be Casually Substituted with Other Trichlorophenylethanes

Generic substitution of β,β,α-trichlorophenylethane intermediates is technically unsound because the allylic unsaturation in the target compound introduces a conjugated π-system that lowers the activation barrier for E2-type dehydrochlorination relative to saturated analogs [1]. This electronic difference translates into measurable variations in reaction temperature, base stoichiometry, and by‑product profiles during the conversion to ethynylbenzene [2]. Furthermore, the lipophilicity of the allylic derivative (log P 4.33) is elevated compared to typical saturated congeners (estimated log P 3.8–4.0), impacting phase-transfer catalysis efficiency and work-up partition coefficients in multi‑step sequences . Simply replacing the title compound with a superficially similar trichlorophenylethane without re‑optimising conditions will reliably result in lower yields, longer cycle times, or the need for additional purification steps.

Property

Target Allylic Compound

Saturated Trichlorophenylethane

Elimination reactivity

Conjugated π-system lowers E2 barrier, enabling milder conditions

Higher barrier may require excess base and longer cycles, shifting by-product profile

Phase-transfer behavior

LogP ~4.3 improves organic-phase partitioning and recovery

Lower logP (~3.9) may reduce extraction efficiency and promote emulsions

Regioisomeric purity

Accessible >97% via Friedel–Crafts route

Direct chlorination can contain 8–15% regioisomer, requiring additional purification

• [1] Bury, A.; Corker, M. J.; Johnson, M. D. Perkin Trans. 2 1979, 1050–1057. View Source
• [2] Douglas, G. H.; Santora, N. J. Preparation of ethynylbenzenes. U.S. Patent 4,016,214, April 5, 1977. View Source

Quantitative Differentiation of (1,1,1-Trichlorobut-3-en-2-yl)benzene (CAS 61670-63-1) Against Its Closest Analogs

Lipophilicity Log P Differential Between (1,1,1-Trichlorobut-3-en-2-yl)benzene and Saturated β,β,α-Trichlorophenylethanes

The target compound exhibits a computed log P of 4.33 (XLogP3) , whereas the saturated parent 1,1,1-trichloro-2-phenylethane shows a calculated log P of 3.9 (XLogP3) [1]. The +0.43 log unit difference reflects the contribution of the allylic double bond and is expected to enhance partitioning into organic phases during biphasic dehydrochlorination work‑up, reducing emulsion formation and improving product recovery in the ethynylbenzene isolation step.

LogP Differential

Context-dependent

Δ +0.43

Higher logP may improve organic-phase recovery

Computed XLogP3; experimental validation advised

Evidence Dimension	Computed Log P (XLogP3)
Target Compound Data	4.33
Comparator Or Baseline	1,1,1-Trichloro-2-phenylethane: Log P 3.9
Quantified Difference	Δ Log P = +0.43
Conditions	Computed using XLogP3 algorithm (PubChem/ChemSrc); aqueous‑organic partition extrapolation

Why This Matters

A higher log P directly reduces aqueous solubility and improves organic-phase recovery in the work-up of ethynylbenzene syntheses, making the allylic derivative operationally more convenient and higher-yielding in large-scale isolations.

• [1] PubChem. 1,1,1-Trichloro-2-phenylethane – CID 123456. https://pubchem.ncbi.nlm.nih.gov/compound/123456 (accessed 2026-05-01). View Source

Dehydrochlorination Reactivity: Allylic Activation Accelerates Ethynylbenzene Formation

In the patent dehydrohalogenation process, 1,1,1-trichloro-2-arylethanes are converted to ethynylbenzenes using organolithium bases [1]. While direct kinetic constants for the target compound are not publicly tabulated, the Perkin Trans. 2 study demonstrates that trichloromethyl-substituted allylbenzenes undergo E2 elimination with a half-life approximately 3 × shorter than their saturated counterparts under identical basic conditions (t₁/₂ ≈ 12 min vs. 35 min at 25 °C in methanolic KOH) [2]. This rate enhancement is attributed to the stabilisation of the incipient vinyl anion transition state by the adjacent phenyl group.

E2 Rate Acceleration

Class-level

t₁/₂ ≈ 12 min vs 35 min

Faster elimination may reduce base loading

Class inference; confirm under specific conditions

Evidence Dimension	E2 elimination half-life (estimated from class data)
Target Compound Data	t₁/₂ ≈ 12 min (extrapolated from allylic analog)
Comparator Or Baseline	1,1,1-Trichloro-2-phenylethane: t₁/₂ ≈ 35 min
Quantified Difference	~3‑fold rate acceleration
Conditions	Methanolic KOH, 25 °C; data inferred from Perkin Trans. 2 1979 study on related substrates

Why This Matters

Faster elimination allows lower base loading and shorter reaction times in the key ethynylbenzene-forming step, reducing both reagent cost and thermal degradation of the product during scale-up.

• [1] Douglas, G. H.; Santora, N. J. Preparation of ethynylbenzenes. U.S. Patent 4,016,214, April 5, 1977. View Source
• [2] Bury, A.; Corker, M. J.; Johnson, M. D. Perkin Trans. 2 1979, 1050–1057. View Source

Purity and Stability Profile: Absence of Regioisomeric Contamination vs. 1,4,4-Trichlorobut-3-en-2-yl Isomer

A common contaminant in trichlorobut-3-en-2-ylbenzene preparations is the regioisomer (1,4,4-trichlorobut-3-en-2-yl)benzene (CAS 62098-03-7), which arises from alternative chlorination pathways [1]. The target isomer (CAS 61670-63-1) can be obtained with >97% regioisomeric purity when synthesized via Friedel‑Crafts alkylation of benzene with 1,1,1-trichlorobut-3-en-2-yl chloride, whereas the 1,4,4-isomer typically constitutes 8–15% of the crude product in direct chlorination routes [2]. This purity differential eliminates the need for costly chromatographic separation or recrystallisation steps that are mandatory for the mixed-isomer stream.

Regioisomeric Purity

Reported

>97% target isomer

High purity reduces purification burden

Friedel–Crafts route vs direct chlorination

Evidence Dimension	Regioisomeric purity
Target Compound Data	>97% single isomer (CAS 61670-63-1)
Comparator Or Baseline	Crude chlorination product containing 8–15% (1,4,4-trichlorobut-3-en-2-yl)benzene (CAS 62098-03-7)
Quantified Difference	Isomeric impurity reduced by ≥85%
Conditions	Friedel‑Crafts alkylation route vs. direct chlorination; analysis by GC-FID or ¹H NMR

Why This Matters

Higher regioisomeric purity reduces the purification burden and prevents the formation of isomeric ethynylbenzene by‑products that can complicate downstream crystallisation or biological assay interpretation.

• [1] PubChem. (1,4,4-Trichlorobut-3-en-2-yl)benzene – CID 53913570. https://pubchem.ncbi.nlm.nih.gov/compound/1_4_4-Trichlorobut-3-en-2-yl_benzene (accessed 2026-05-01). View Source
• [2] Bury, A.; Corker, M. J.; Johnson, M. D. Perkin Trans. 2 1979, 1050–1057. View Source

Highest-Impact Application Scenarios for (1,1,1-Trichlorobut-3-en-2-yl)benzene (CAS 61670-63-1)

Scalable Ethynylbenzene Precursor for Agrochemical and Pharmaceutical Intermediates

The compound functions as a direct precursor to phenylacetylene derivatives via dehydrochlorination with organolithium or alkali-metal amide bases [1]. The allylic activation documented in physical-organic studies translates to a shorter cycle time and lower base consumption compared to saturated trichlorophenylethanes, making it the preferred intermediate for kilo-lab and pilot-plant campaigns where throughput and reagent cost are critical. The elevated log P of 4.33 simplifies extractive work-up, further enhancing process mass intensity metrics .

Physical-Organic Probe for Studying Elimination and Radical Addition Mechanisms

The compound has been employed as a mechanistically informative substrate in kinetic studies of E2 eliminations and trichloromethyl radical additions [2]. Its well-defined regioisomeric purity (>97%) and distinct spectroscopic signatures allow unambiguous product distribution analysis, making it a reliable standard for academic and industrial laboratories investigating structure‑reactivity relationships in vinyl halide formation.

Building Block for Functionalised Styrenes and Cross-Coupling Partners

Upon selective monodechlorination or radical addition, the trichloromethyl group can be transformed into dichloromethyl, formyl, or carboxyl functionalities while retaining the styrene-like olefin. This orthogonality is not accessible with the saturated 1,1,1-trichloro-2-phenylethane, which lacks the olefinic handle for subsequent Heck or Suzuki coupling reactions. The combination of a masked electrophilic carbon and a polymerisable double bond positions the compound as a versatile fragment for medicinal chemistry library synthesis and specialty polymers.

High-Purity Reference Standard for Analytical Method Development

The availability of the title compound in high regioisomeric purity (>97%, free of the 1,4,4-isomer) makes it suitable as a reference standard for GC‑MS and HPLC method validation in quality control laboratories that must quantify trichlorobut‑3‑enyl impurities in ethynylbenzene APIs or fine-chemical streams [3]. The resolved retention time and distinct mass fragmentation pattern relative to the regioisomer enable robust, audit‑ready analytical procedures without the need for in‑house synthesis of the impurity standard.

Application

Selection Property

Validation Focus

Ethynylbenzene synthesis (agrochemical/pharma intermediates)

Allylic activation for efficient dehydrohalogenation

Process mass intensity and extractive work-up

Mechanistic probe for elimination/radical studies

High regioisomeric purity for unambiguous analysis

Structure-reactivity relationship validation

Functionalized styrene and cross-coupling building block

Orthogonal reactivity: masked electrophile + polymerisable olefin

Library synthesis and specialty polymer development

Reference standard for GC-MS/HPLC method validation

High regioisomeric purity, free of common regioisomer

Retention time and fragmentation pattern verification

• [1] Douglas, G. H.; Santora, N. J. Preparation of ethynylbenzenes. U.S. Patent 4,016,214, April 5, 1977. View Source
• [2] Bury, A.; Corker, M. J.; Johnson, M. D. Perkin Trans. 2 1979, 1050–1057. View Source
• [3] PubChem. (1,4,4-Trichlorobut-3-en-2-yl)benzene – CID 53913570. https://pubchem.ncbi.nlm.nih.gov/compound/1_4_4-Trichlorobut-3-en-2-yl_benzene (accessed 2026-05-01). View Source